N-1,3-benzodioxol-5-yl-N-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-N-[(3,5-difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• InChI: InChI=1S/C20H14F2N4O4S/c21-14-5-13(6-15(22)7-14)9-26(16-1-3-18-19(8-16)30-12-29-18)31(27,28)17-2-4-20-24-23-11-25(20)10-17/h1-8,10-11H,9,12H2
• InChI Key: SLNVYWBTMLKCSL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)N(CC3=CC(=CC(=C3)F)F)S(=O)(=O)C4=CN5C=NN=C5C=C4
• Molecular Formula: C20H14F2N4O4S
• Molecular Weight: 444.4 g/mol

Description

“N-1,3-benzodioxol-5-yl-N-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide” is a chemical compound with the molecular formula C20H14F2N4O4S. It’s part of a series of compounds that have been designed and synthesized for their potential anticancer activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a density of 1.6±0.1 g/cm3, a molar refractivity of 108.3±0.5 cm3, and a polar surface area of 94 Å2. It has 8 H bond acceptors, 0 H bond donors, and 5 freely rotating bonds.

Scientific Research Applications

Antimicrobial Activity

N-1,3-Benzodioxol-5-yl-N-(3,5-Difluorobenzyl)[1,2,4]Triazolo[4,3-a]Pyridine-6-Sulfonamide and related compounds demonstrate potential in antimicrobial applications. Studies like the one by Abdel-Motaal and Raslan (2014) have synthesized and evaluated similar compounds for their antimicrobial properties (Abdel-Motaal & Raslan, 2014).

Herbicide Applications

These compounds also show promise in agricultural contexts, specifically as herbicides. Research such as Hu et al. (2005) has investigated the crystal structure of similar compounds, indicating their potential in developing herbicides (Hu, Chen, Liu, & Yang, 2005).

Antifungal and Insecticidal Activity

Further, studies like Xu et al. (2017) have synthesized novel derivatives with a [1,2,4]triazolo[4,3-a]pyridine moiety, finding some derivatives to exhibit significant antifungal and insecticidal activities (Xu et al., 2017).

Application in Synthesis of Biologically Important Compounds

The synthesis of biologically important compounds is another significant area of application. Zheng et al. (2014) developed a method for synthesizing 1,2,4-triazolo[1,5-a]pyridines, which could be useful for creating a variety of biologically relevant molecules (Zheng et al., 2014).

Development of New Herbicides

Studies like Chen et al. (2009) explore the modification of these compounds to produce new herbicides with high activity and favorable degradation rates in soil (Chen et al., 2009).